Cas no 2248282-68-8 (3-Amino-5-(difluoromethyl)-2-methylbenzoic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid
• CAS No: 2248282-68-8
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6035873
• PubChem ID: 137938105
• Update Time: 2025-05-21

3-Amino-5-(difluoromethyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid
• PUMFAWQVCQGNBO-UHFFFAOYSA-N
• 2248282-68-8
• EN300-6509588

• Inchi： 1S/C9H9F2NO2/c1-4-6(9(13)14)2-5(8(10)11)3-7(4)12/h2-3,8H,12H2,1H3,(H,13,14)
• InChI Key： PUMFAWQVCQGNBO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid

Introduction to 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid (CAS No. 2248282-68-8)

3-Amino-5-(difluoromethyl)-2-methylbenzoic acid (CAS No. 2248282-68-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a difluoromethyl moiety, and a methyl substituent, which collectively contribute to its potential therapeutic applications.

The difluoromethyl group in 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid is particularly noteworthy due to its ability to modulate the compound's biological activity and pharmacokinetic properties. Fluorinated compounds have been extensively studied for their enhanced metabolic stability and improved binding affinities, making them valuable candidates for drug development. Recent research has highlighted the role of difluoromethylated compounds in enhancing the potency and selectivity of small molecule inhibitors, particularly in the context of enzyme inhibition and receptor modulation.

The amino group in 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid provides a versatile functional handle for further chemical modifications. This group can be readily derivatized to introduce additional functionalities, such as esters, amides, or other bioactive moieties, which can fine-tune the compound's pharmacological profile. The presence of the amino group also facilitates the formation of hydrogen bonds, which can enhance the compound's interactions with biological targets.

The methyl substituent at the 2-position of the benzene ring contributes to the overall hydrophobicity of 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid. Hydrophobic groups are crucial for optimizing the solubility and membrane permeability of drug candidates, which are key factors in determining their bioavailability and efficacy. The methyl group also influences the electronic properties of the aromatic ring, potentially affecting the compound's binding affinity to specific receptors or enzymes.

In terms of its potential therapeutic applications, 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid has shown promise in several areas of medicinal chemistry. One notable area is its use as a lead compound for developing inhibitors of specific enzymes involved in various disease pathways. For example, recent studies have demonstrated that compounds with similar structural features can effectively inhibit kinases, proteases, and other enzymes implicated in cancer, inflammation, and neurodegenerative disorders.

The carboxylic acid functionality in 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid is another important aspect that contributes to its biological activity. Carboxylic acids are known for their ability to form ionic interactions with positively charged residues on protein surfaces, which can enhance binding affinity and specificity. Additionally, the carboxylic acid group can be converted into various prodrugs or conjugates to improve the compound's pharmacokinetic properties and reduce potential side effects.

In preclinical studies, 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid has exhibited favorable pharmacological properties, including high potency, good selectivity, and acceptable safety profiles. These characteristics make it an attractive starting point for further optimization and development into a viable therapeutic agent. Ongoing research is focused on exploring its mechanism of action, identifying potential off-target effects, and optimizing its chemical structure to enhance its therapeutic index.

Beyond its direct therapeutic applications, 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid also serves as a valuable tool compound in chemical biology studies. Its unique structure allows researchers to probe specific biological processes and validate novel targets for drug discovery. For instance, it can be used as a probe to study enzyme kinetics or as a scaffold for high-throughput screening campaigns to identify more potent analogs.

In conclusion, 3-Amino-5-(difluoromethyl)-2-methylbenzoic acid (CAS No. 2248282-68-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a versatile platform for developing novel therapeutics and advancing our understanding of complex biological systems. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.